Cas no 1260-04-4 (polygalic acid)
polygalic acid structure
Product Name:polygalic acid
CAS No:1260-04-4
MF:C29H44O6
MW:488.661
MDL:MFCD10566611
CID:94928
PubChem ID:12442765
Update Time:2024-11-02
polygalic acid Chemical and Physical Properties
Names and Identifiers
-
- polygalic acid
- 2β,3β-Dihydroxy-27-nor-5α-olean-13-ene-23,28-dioic acid
- 2β,3β-Dihydroxy-27-norolean-13-ene-23,28-dioic acid
- Senegenin
- (2beta,3beta,4alpha)-2,3-Dihydroxy-27-norolean-13-ene-23,28-dioic acid
- Polygalsaeure
- senegenic acid
- Senegensaeure
- 27-NOROLEAN-13-ENE-23,28-DIOIC ACID, 2,3-DIHYDROXY-, (2.BETA.,3.BETA.,4.ALPHA.)-
- XCC6WEA55L
- CHEBI:183950
- DTXSID701184426
- AC-34914
- s9238
- 27-Norolean-13-ene-23,28-dioic acid, 2beta,3beta-dihydroxy-
- CCG-269598
- 27-NOROLEAN-13-ENE-23,28-DIOIC ACID, 2.BETA.,3.BETA.-DIHYDROXY-
- 1260-04-4
- (2S,3R,4S,4AR,6AR,8AS,12AS,14AR,14BR)-2,3-DIHYDROXY-4,6A,11,11,14B-PENTAMETHYL-2,3,4A,5,6,7,8,9,10,12,12A,13,14,14A-TETRADECAHYDRO-1H-PICENE-4,8A-DICARBOXYLIC ACID
- 27-Norolean-13-ene-23,28-dioic acid, 2,3-dihydroxy-, (2beta,3beta,4alpha)-
- Q27293775
- UNII-XCC6WEA55L
- AKOS037515172
- VZRKWGPIZJDNHC-LUNVCWBOSA-N
- (2I(2),3I(2),4I+/-)-2,3-Dihydroxy-27-norolean-13-ene-23,28-dioic acid
-
- MDL: MFCD10566611
- Inchi: InChI=1S/C29H44O6/c1-25(2)12-13-29(24(34)35)11-8-17-16(18(29)14-25)6-7-20-26(17,3)10-9-21-27(20,4)15-19(30)22(31)28(21,5)23(32)33/h18-22,30-31H,6-15H2,1-5H3,(H,32,33)(H,34,35)/t18-,19-,20-,21+,22-,26-,27+,28-,29+/m0/s1
- InChI Key: VZRKWGPIZJDNHC-LUNVCWBOSA-N
- SMILES: CC1(C)CC[C@@]2(CCC3=C(CC[C@H]4[C@@]3(C)CC[C@@H]5[C@]4(C)C[C@@H]([C@@H]([C@@]5(C)C(=O)O)O)O)[C@@H]2C1)C(=O)O
Computed Properties
- Exact Mass: 488.31400
- Monoisotopic Mass: 488.31378912 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 2
- Complexity: 984
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 488.7
- XLogP3: 4.9
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.25
- Melting Point: 299-301 ºC
- PSA: 115.06000
- LogP: 5.02310
polygalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S102724-20mg |
polygalic acid |
1260-04-4 | ,≥99% | 20mg |
¥1113.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S9238-1mg |
Polygalic acid |
1260-04-4 | 99.92% | 1mg |
¥1204.19 | 2023-09-15 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B21626-20mg |
Polygalic acid |
1260-04-4 | ,HPLC≥98% | 20mg |
¥600.00 | 2022-01-07 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL83896-10MG |
Polygalic acid |
1260-04-4 | 10mg |
¥5420.58 | 2024-12-24 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3322-100mg |
Polygalic Acid |
1260-04-4 | 98% | 100mg |
$160 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3322-20mg |
Polygalic Acid |
1260-04-4 | 98% | 20mg |
$50 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S2197-5 mg |
Polygalic acid |
1260-04-4 | 99.24% | 5mg |
¥573.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S2197-10 mg |
Polygalic acid |
1260-04-4 | 99.24% | 10mg |
¥933.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S2197-25 mg |
Polygalic acid |
1260-04-4 | 99.24% | 25mg |
¥1780.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S2197-1 mL * 10 mM (in DMSO) |
Polygalic acid |
1260-04-4 | 99.24% | 1 mL * 10 mM (in DMSO) |
¥573.00 | 2022-04-26 |
polygalic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1260-04-4)polygalic acid
Order Number:A949005
Stock Status:in Stock
Quantity:20mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:02
Price ($):150.0
Email:sales@amadischem.com
polygalic acid Related Literature
-
Zhongyao Tang,Yuanyuan Hou,Xueyan Hu,Aina Liu,Leefong Yau,Tiantian Tong,Zhihong Jiang,Gang Bai RSC Adv. 2017 7 37459
-
3. Organic chemistry
-
4. Index of subjects
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1260-04-4)polygalic acid
Purity:99%
Quantity:20mg
Price ($):150.0